Cas no 10563-76-5 (9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI))

9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI) structure
10563-76-5 structure
Product Name:9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI)
CAS No:10563-76-5
MF:C10H13N5O4
MW:267.241321325302
CID:172703
PubChem ID:259853
Update Time:2025-04-19

9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine, 9-b-D-ribopyranosyl- (9CI)
    • 9-.beta.-D-Arabinopyranosyladenine
    • 9-pentopyranosyl-9h-purin-6-amine
    • NCIOpen2_005702
    • NCIOpen2_006932
    • 9-.beta.-D-Xylopyranosyladenin
    • NSC118425
    • Ribopyranoside, adenine-9
    • 9-.beta.-D-Ribopyranosyladenine
    • NSC90560
    • Adenine, 9-.beta.-D-ribopyranosyl-
    • SCHEMBL6672533
    • 9H-Purin-6-amine, 9-.alpha.-D-xylopyranosyl-
    • Adenine, 9-.beta.-D-arabinopyranosyl-
    • 9H-Purin-6-amine, 9-.beta.-D-arabinopyranosyl-
    • NSC114884
    • 18031-19-1
    • NSC-114884
    • NSC118426
    • 9-.alpha.-D-Arabinopyranosyladenine
    • NSC-101171
    • Adenine, 9-.alpha.-D-arabinopyranosyl-
    • NSC-118426
    • Adenine, 9-.alpha.-D-xylopyranosyl-
    • 18031-20-4
    • 9H-Purin-6-amine, 9-.alpha.-D-arabinopyranosyl-
    • 10563-76-5
    • NSC-118425
    • 9-beta-D-Arabinosyladenine
    • NSC-90560
    • 9H-Purin-6-amine, 9-.beta.-D-ribopyranosyl-
    • 9H-Purin-6-amine, 9-.beta.-D-xylopyranosyl-
    • 18031-28-2
    • 17434-52-5
    • DTXSID90909639
    • 9-.alpha.-D-Xylopyranosyladenine
    • Adenine, 9-.beta.-D-xylopyranosyl-
    • CHEMBL39762
    • NSC101171
    • 9-.beta.-D-Xylopyranosyladenine
    • Inchi: 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(16)1-19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
    • InChI Key: PIYAXTGSPRHBFB-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O)O

Computed Properties

  • Exact Mass: 267.09675391g/mol
  • Monoisotopic Mass: 267.09675391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 140Ų
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